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Lactamide MEA: Market and Application Data

The table below summarizes the available market and application information for Lactamide MEA, a

derivative of lactamide [1].

Aspect Details

Chemical
Description

A surfactant derived from lactic acid; biodegradable and non-toxic [1].

Primary
Applications

Cosmetics & Personal Care, Pharmaceuticals, Textile, and Industrial Cleaning

[1].

Functionality Acts as an emulsifying agent, surfactant, and conditioning agent [1].

Market Data (2024) Global market valued at USD 250 Million, with a projected CAGR of 7.2%
(2026-2033) [1].

Leading Regions Asia Pacific (largest and fastest-growing market), North America, Europe [1].

Key Market Players ErcaWilmar, Croda, Solvay, Lubrizol, Vantage Specialty Ingredients, Alzo

International [1].
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A Framework for Chiral Analysis

For a comprehensive technical guide, you would typically need to cover the following areas, adapting

general stereochemistry principles to lactamide [2] [3].

Identifying Chiral Centers: A chiral center is typically a carbon atom with four different substituents

[2]. You must first identify how many such centers exist in the lactamide molecule.
Assigning Configuration: Use the Cahn-Ingold-Prelog (CIP) priority rules to assign R (Rectus) or

S (Sinister) configuration to each chiral center [2].
Enantiomer Separation and Analysis: This is a critical step for drug development. Common

techniques include [4] [5]:
Chiral Liquid Chromatography: Using a Chiral Stationary Phase (CSP), such as cellulose-

based columns, to achieve separation [4].
Chiral Pool Synthesis: Starting from naturally available chiral building blocks [5].

Chiral Resolution: Separating a racemic mixture into its enantiomers [5].

Suggested Experimental Workflow for Chiral Purity

The diagram below outlines a general high-level workflow for developing a method to analyze chiral purity,

which is a standard requirement in pharmaceutical development [4].
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Define Analysis Goal:
Chiral Purity of Lactamide

Method Development:
Select Chiral Stationary Phase (CSP)

Mobile Phase Optimization:
(e.g., n-Hexane/Ethanol ratio)

Set Chromatographic Conditions:
Flow Rate, Column Temperature

Method Validation

Specificity/Selectivity
(Forced Degradation)

Linearity and Range

Accuracy (Recovery Studies)

Precision (Repeatability)
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LOD/LOQ Determination

Routine Analysis of Samples

Click to download full resolution via product page

A workflow for developing and validating a chiral liquid chromatography method.

Guidelines for Stereochemical Diagrams

When creating diagrams for your whitepaper, adhering to IUPAC standards ensures clarity and universal

understanding [3].

Tetrahedral Centers: Use solid wedges for bonds projecting above the plane (toward the viewer)

and hashed wedges for bonds projecting below the plane (away from the viewer) [3].
Avoid Ambiguity: Do not use perspective diagrams or class-specific styles (like Fischer projections)

for general audiences. Avoid connecting two stereogenic centers with a stereobond (wedge/hash) [3].
Formal Correctness: A depiction is formally correct if it accurately represents the spatial

arrangement without contradiction. For example, a tetrahedral carbon cannot have all four bonds
drawn with solid wedges [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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